Cas no 400077-37-4 (3,4-Isoxazoledicarboxamide,5-methyl-(9CI))

• Product Name: 3,4-Isoxazoledicarboxamide,5-methyl-(9CI)
• CAS No: 400077-37-4
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD01871433
• CID: 925159
• PubChem ID: 1489841
• Update Time: 2025-04-19

3,4-Isoxazoledicarboxamide,5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Isoxazoledicarboxamide,5-methyl-(9CI)
• 5-methyl-3,4-Isoxazoledicarboxamide
• 2,5-Dimethyl-isothiazolium
• 5-Methyl-isothiazol
• 5-Methylisothiazole
• 5-Methyl-isoxazol-3,4-dicarbonsaeure-diamid
• 5-methyl-isoxazole-3,4-dicarboxylic acid diamide
• Isothiazole,5-methyl
• Methyl-5 isothiazol
• Methyl-5 isothiazole
• 400077-37-4
• MFCD01871433
• 5-methylisoxazole-3,4-dicarboxamide
• 12L-920
• 5-methyl-1,2-oxazole-3,4-dicarboxamide
• AKOS005080604
• DB-069912
• Oprea1_186652

• MDL： MFCD01871433
• Inchi： 1S/C6H7N3O3/c1-2-3(5(7)10)4(6(8)11)9-12-2/h1H3,(H2,7,10)(H2,8,11)
• InChI Key： BNPNRCBWTDXXLP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(N)=O)C(C(N)=O)=N1

Computed Properties

• Exact Mass: 169.04900
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.21000
• LogP: 0.58140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides